Cas no 2877650-02-5 (2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one
• CAS No: 2877650-02-5
• MF: C₁₈H₂₆ClN₃O₂
• MW: 351.870943546295
• CID: 5307798
• PubChem ID: 165432147
• Update Time: 2025-10-05

2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Chlorophenyl)-1-piperazinyl]-1-(2,6-dimethyl-4-morpholinyl)ethanone
• F6807-9738
• 2877650-02-5
• 2-[4-(4-chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one
• AKOS040882639
• 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one

• Inchi： 1S/C18H26ClN3O2/c1-14-11-22(12-15(2)24-14)18(23)13-20-7-9-21(10-8-20)17-5-3-16(19)4-6-17/h3-6,14-15H,7-13H2,1-2H3
• InChI Key： UVQBTQJWTXJIKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CC(N2CC(C)OC(C)C2)=O)CC1

Computed Properties

• Exact Mass: 351.1713548g/mol
• Monoisotopic Mass: 351.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.2±50.0 °C(Predicted)
• pka: 6.34±0.10(Predicted)

Additional information on 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one

Comprehensive Overview of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one (CAS No. 2877650-02-5)

2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one (CAS No. 2877650-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a piperazine moiety with a morpholine derivative, making it a subject of interest for drug discovery and development. Researchers and industry professionals often search for this compound under variations such as "4-(4-chlorophenyl)piperazine morpholine derivative" or "2,6-dimethylmorpholin-4-yl ethanone synthesis," reflecting its relevance in medicinal chemistry.

The compound's molecular structure includes a chlorophenyl group attached to a piperazine ring, which is further linked to a 2,6-dimethylmorpholine unit via an ethanone bridge. This arrangement provides distinct electronic and steric properties, making it valuable for studying receptor interactions and biochemical pathways. The presence of the chlorine atom enhances the compound's lipophilicity, which is a critical factor in drug design for improving membrane permeability. Such characteristics make 2877650-02-5 a candidate for addressing questions like "how to optimize piperazine-based drug candidates" or "morpholine derivatives in CNS drug development," topics frequently explored in scientific literature.

In terms of applications, 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one is primarily investigated for its potential role in modulating neurotransmitter systems. The piperazine component is known to interact with serotonin and dopamine receptors, while the morpholine segment may influence pharmacokinetic properties. This dual functionality positions the compound as a promising scaffold for neurological and psychiatric research, aligning with trending searches such as "novel antipsychotic agents 2024" or "piperazine-based CNS therapeutics." Its structural complexity also makes it a benchmark for synthetic chemists exploring "multi-step heterocycle synthesis."

The synthesis of 2877650-02-5 typically involves sequential reactions, including N-alkylation of piperazine intermediates and acylations with morpholine precursors. These methods are often optimized to address challenges like "selective functionalization of piperazine nitrogen" or "controlling stereochemistry in morpholine derivatives," common queries in process chemistry forums. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity and confirms structural integrity, critical for reproducibility in academic and industrial settings.

Market dynamics for 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one reflect its niche yet growing demand. Suppliers and contract research organizations (CROs) highlight its use in "high-throughput screening libraries" and "fragment-based drug design," responding to industry trends toward targeted therapies. Regulatory compliance, such as REACH and GMP standards, further underscores its legitimacy in global supply chains, distinguishing it from unregulated analogs.

Future prospects for this compound include explorations in "allosteric modulator development" and "polypharmacology strategies," areas gaining traction due to their potential to address complex diseases. Collaborative studies between academia and biotech firms may unlock new applications, reinforcing the importance of 2877650-02-5 as a versatile research tool. Its inclusion in patent filings and pre-clinical studies validates its commercial and scientific viability, ensuring sustained interest in the coming years.